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Compound of Interest

Compound Name: AMCA-X SE

Cat. No.: B15552252 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the solubility

characteristics of AMCA-X SE (6-((7-amino-4-methylcoumarin-3-acetyl)amino)hexanoic acid,

succinimidyl ester), a widely used amine-reactive, blue fluorescent dye. Understanding its

solubility and proper handling is critical for successful conjugation to proteins, peptides, and

other biomolecules in various research and drug development applications.

Core Properties of AMCA-X SE
AMCA-X SE is a coumarin derivative that features a succinimidyl ester (SE) functional group,

enabling it to form stable covalent amide bonds with primary and secondary aliphatic amines

on target molecules. It is characterized by its UV-excitability, with excitation and emission

maxima typically around 353 nm and 442 nm in methanol, respectively.[1][2] The "X" in its

name refers to a seven-atom aminohexanoyl spacer that separates the fluorophore from the

reactive group, which can help to reduce potential quenching upon conjugation.[3][4]

Solubility of AMCA-X SE
AMCA-X SE is an off-white to light yellow solid that exhibits limited solubility in aqueous buffers

but is soluble in anhydrous organic solvents.[1][5][6]

Recommended Solvents
The most commonly recommended solvents for dissolving AMCA-X SE are:
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Dimethyl sulfoxide (DMSO)[1][3][5][6][7]

N,N-Dimethylformamide (DMF)[1][3][5][6][7]

These solvents are suitable for preparing concentrated stock solutions that can then be added

to the aqueous reaction buffer for conjugation.

Quantitative Solubility Data
While specific quantitative solubility data (e.g., mg/mL or molarity) is not extensively published

in readily available literature, a common practice is to prepare stock solutions at concentrations

such as 10 mg/mL or 10 mM in anhydrous DMSO.[4][8]

Solvent Solubility Notes

Dimethyl sulfoxide (DMSO) Soluble[1][3][5][6][7]

Anhydrous grade is

recommended. Commonly

used to prepare stock

solutions (e.g., 10 mg/mL or 10

mM).[4][8]

N,N-Dimethylformamide (DMF) Soluble[1][3][5][6][7]

Anhydrous grade is

recommended for preparing

stock solutions.

Methanol Soluble
Used for determining spectral

properties (Ex/Em).[1][6]

Chloroform
Soluble (100 mg/mL for a

similar compound)

While a similar coumarin

compound shows high

solubility, this has not been

explicitly verified for AMCA-X

SE.

Water Poor solubility[4]

The conjugation reaction is

typically performed in an

aqueous buffer, but the dye is

introduced from a

concentrated stock in an

organic solvent.
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Experimental Protocols
Preparation of AMCA-X SE Stock Solution
This protocol describes the preparation of a 10 mM AMCA-X SE stock solution in DMSO.

Materials:

AMCA-X SE (lyophilized powder)

Anhydrous dimethyl sulfoxide (DMSO)

Vortex mixer

Microcentrifuge

Procedure:

Allow the vial of AMCA-X SE to equilibrate to room temperature before opening to prevent

moisture condensation.

Add the appropriate volume of anhydrous DMSO to the vial to achieve a 10 mM

concentration. For example, to a 1 mg vial of AMCA-X SE (MW: 443.46 g/mol ), add

approximately 225.5 µL of DMSO.

Mix thoroughly by vortexing until all the solid is completely dissolved.

Briefly centrifuge the vial to collect the solution at the bottom.

The stock solution should be prepared fresh for each conjugation reaction.[4] Protect the

solution from light and moisture.[2][6]

General Protein Labeling Protocol
This protocol provides a general workflow for conjugating AMCA-X SE to a protein, such as an

antibody.

Materials:
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Protein to be labeled (in an amine-free buffer, e.g., PBS)

AMCA-X SE stock solution (e.g., 10 mM in DMSO)

Reaction buffer (e.g., 0.1 M sodium bicarbonate, pH 8.5)[5]

Purification column (e.g., Sephadex G-25)[8]

Procedure:

Protein Preparation:

Dissolve the protein in the reaction buffer at a concentration of 2-10 mg/mL.[8]

Ensure the buffer is free of primary amines (e.g., Tris or glycine) and ammonium salts, as

these will compete for reaction with the dye.[8]

Conjugation Reaction:

Add the freshly prepared AMCA-X SE stock solution to the protein solution. The optimal

molar ratio of dye to protein is typically around 10:1 but may need to be optimized for

different proteins.[8]

Gently mix the reaction solution and incubate for 60 minutes at room temperature in the

dark.[8]

Purification:

Separate the dye-protein conjugate from the unreacted dye using a size-exclusion

chromatography column (e.g., Sephadex G-25).[8]

Elute with an appropriate buffer (e.g., PBS, pH 7.2-7.4).[8]

Collect the fractions containing the labeled protein.

Visualizations
Workflow for Preparing AMCA-X SE Stock Solution
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Preparation of AMCA-X SE Stock Solution

Preparation

Storage & Use
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to room temperature

Add anhydrous DMSO
to achieve 10 mM
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Protein Labeling with AMCA-X SE

Protein Preparation

Dye Preparation

Conjugation

Purification

Dissolve protein in
amine-free buffer (pH 8.5)

Adjust concentration
to 2-10 mg/mL

Add dye stock to protein solution
(molar ratio ~10:1)

Prepare fresh 10 mM
AMCA-X SE in DMSO

Incubate for 60 min
at RT in the dark

Separate conjugate using
size-exclusion chromatography

Collect labeled
protein fractions

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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